Cas no 87681-24-1 (Methyl 2-([tert-butyl(dimethyl)silyl]oxy)propanoate)

Methyl 2-([tert-butyl(dimethyl)silyl]oxy)propanoate structure
87681-24-1 structure
Product Name:Methyl 2-([tert-butyl(dimethyl)silyl]oxy)propanoate
CAS No:87681-24-1
MF:C10H22O3Si
MW:218.365384578705
CID:653614
Update Time:2023-08-03

Methyl 2-([tert-butyl(dimethyl)silyl]oxy)propanoate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester,(2S)-
    • PNJFLQWCBDRGFD-UHFFFAOYSA-N
    • Methyl 2-([tert-butyl(dimethyl)silyl]oxy)propanoate
    • Methyl lactate, TBDMS derivative
    • 2-O-tbdms-lactic acid methyl ester
    • AK684878
    • Methyl 2-[(tert-butyldimethylsilyl)oxy]propanoate
    • Methyl 2-([tert-butyl(dimethyl)silyl]oxy)propanoate #
    • Propanoic acid, 2-t-butyldimethylsilyloxy-, methyl ester
    • methyl (2R)-2-[tert-butyl(dimethyl)silyl]oxypropanoate
    • 2-(tert-Butyldimethylsiloxy)propionic acid methyl ester
    • METHYL (2S)-2-[(TERT-BUTYLDIMETHYLSILYL)OXY]PR
    • Inchi: 1S/C10H22O3Si/c1-8(9(11)12-5)13-14(6,7)10(2,3)4/h8H,1-7H3
    • InChI Key: PNJFLQWCBDRGFD-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC(C(=O)OC)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Topological Polar Surface Area: 35.5

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